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Compound of Interest

Compound Name:
4-[2-(2-

Hydroxyethoxy)ethyl]morpholine

CAS No.: 3603-45-0

Cat. No.: B1297784

Get Quote

An In-depth Technical Guide to the Material Safety of 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine

This guide provides a comprehensive overview of the material safety data for 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine (CAS No. 3603-45-0). It is intended for researchers,

scientists, and drug development professionals who may handle this compound. The

information herein is synthesized from authoritative sources to ensure accuracy and promote

safe laboratory practices.

Chemical Identification and Core Properties
4-[2-(2-Hydroxyethoxy)ethyl]morpholine is a morpholine derivative with the chemical formula

C₈H₁₇NO₃.[1] Understanding its fundamental properties is the first step in a robust safety

assessment. The causality is simple: an uncharacterised substance is an unpredictable hazard.

Table 1: Chemical Identification and Physical Properties
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Property Value Source

IUPAC Name
2-(2-morpholin-4-

ylethoxy)ethanol
PubChem[1]

CAS Number 3603-45-0 PubChem[1]

Molecular Formula C₈H₁₇NO₃ PubChem[1]

Molecular Weight 175.23 g/mol PubChem[1]

Appearance
Data not available in provided

search results
-

Boiling Point
Data not available in provided

search results
-

Flash Point
Data not available in provided

search results
-

Density
Data not available in provided

search results
-

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. The classifications for this compound

necessitate stringent handling protocols to mitigate risk.

According to aggregated data, 4-[2-(2-Hydroxyethoxy)ethyl]morpholine is classified with the

following hazards.[1]

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

(Category 1/2)

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

Danger/Warning

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning

Expert Insight: The combination of skin, eye, and respiratory irritation potential (H315, H319,

H335) indicates that the primary routes of hazardous exposure are dermal contact, ocular

contact, and inhalation.[1] The potential for serious eye damage (H318) is a critical risk factor

that mandates the use of superior eye protection, such as chemical splash goggles, over

standard safety glasses.

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach, known as the Hierarchy of Controls, is the authoritative standard for

mitigating workplace hazards. This framework prioritizes systematic risk reduction over reliance

on personal protective equipment alone.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Recommended Personal Protective Equipment (PPE)
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Given the hazards, the following PPE is mandatory when handling 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine:

Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or NIOSH

(US) standards are essential.[2] A face shield should be used in situations with a high risk of

splashing.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that are inspected

before use.[2] Use proper glove removal technique to avoid skin contact.[2]

Clothing: Wear a lab coat or impervious clothing to prevent skin exposure.[2][3]

Respiratory Protection: Work should be conducted in a well-ventilated area. If vapors or

mists are likely to be generated, use a chemical fume hood.[3] If a respirator is required, use

a type ABEK (EN 14387) respirator cartridge or an equivalent NIOSH-approved respirator.

Safe Handling and Storage Protocols
Adherence to standardized protocols is non-negotiable for preventing accidental exposure and

ensuring chemical stability.

Experimental Protocol: Safe Handling
Preparation: Before handling, ensure all required PPE is available and in good condition.

Confirm that a chemical fume hood is operational and an emergency eyewash station and

safety shower are accessible.

Aliquotting: Conduct all transfers and weighing of the substance within a chemical fume hood

to minimize inhalation exposure.[3]

Technique: Avoid all direct contact with skin and eyes.[2] Prevent the formation of vapors or

mists.

Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the

end of the workday.[2] Contaminated clothing should be removed and washed before reuse.

[3]
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Storage Requirements
Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed to prevent moisture and air exposure.[2][3]

Store away from incompatible materials such as strong oxidizing agents and acids.[3][4]

Emergency Procedures and First Aid
Immediate and correct response to an exposure or spill is critical to minimizing harm.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[3]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing.[2][3] Seek medical attention if irritation develops or persists.

Inhalation: Move the victim to fresh air.[2][3] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[3] Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[3] Rinse mouth with water and seek immediate medical attention.[2][3]

Accidental Release Measures
The following workflow outlines the necessary steps for responding to a spill.

Caption: Workflow for responding to an accidental chemical spill.

Personal precautions include using appropriate PPE and ensuring adequate ventilation.[2]

Environmental precautions involve preventing the substance from entering drains or

waterways.[2] For containment, absorb the spill with an inert, non-combustible material and

place it in a suitable container for disposal as hazardous waste.[2][3]
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Fire-Fighting and Stability
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and

nitrogen oxides (NOx).[2][3]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2]

Chemical Stability: The compound is generally stable under recommended storage

conditions.[3] However, it is incompatible with strong oxidizing agents and acids.[3]

Toxicological Information
While comprehensive toxicological data for this specific compound is limited in the provided

search results, the GHS classifications provide a clear indication of its primary hazards.

Acute Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye damage/irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1][3]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

References
4-(2-(2-Hydroxyethoxy)ethyl)morpholine | C8H17NO3 | CID 458464.PubChem.[Link]

4-[2-(2-hydroxyethoxy)ethyl]morpholine.PubChemLite.[Link]

Hydroxy Ethyl Morpholine | CAS 622-40-2 | Industrial Applications.EMCO Chemicals.[Link]

Material Safety Data Sheet - N-(2-Hydroxyethyl)Morpholine, 99%.Cole-Parmer.[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://pim-resources.coleparmer.com/sds/62359.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_2-Hydroxyethoxy_ethyl_morpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_2-Hydroxyethoxy_ethyl_morpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_2-Hydroxyethoxy_ethyl_morpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-_2-Hydroxyethoxy_ethyl_morpholine
https://pim-resources.coleparmer.com/sds/62359.pdf
https://www.cdhfinechemical.com/images/product/msds/37_193789989_4-(2-HYDROXYETHYL)MORPHOLINE-CASNO-622-40-2-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/458464
https://www.benchchem.com/product/b1297784/docs?utm_src=pdf-body#material-safety-data-for-4-2-2-hydroxyethoxy-ethyl-morpholine
https://pubchem.ncbi.nlm.nih.gov/lite/compound/458464
https://www.emcochemicals.com/product/hydroxy-ethyl-morpholine/
https://www.coleparmer.com/msds/AC12118_99pc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material safety data for 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297784/docs#material-safety-data-for-4-2-2-
hydroxyethoxy-ethyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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